![molecular formula C12H16ClN3O3 B7555781 2-[(5-Chloro-2-propan-2-ylpyrimidine-4-carbonyl)-methylamino]propanoic acid](/img/structure/B7555781.png)
2-[(5-Chloro-2-propan-2-ylpyrimidine-4-carbonyl)-methylamino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(5-Chloro-2-propan-2-ylpyrimidine-4-carbonyl)-methylamino]propanoic acid, also known as CP-690,550, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
2-[(5-Chloro-2-propan-2-ylpyrimidine-4-carbonyl)-methylamino]propanoic acid works by inhibiting the activity of Janus kinases (JAKs), which are enzymes involved in the signaling pathways of cytokines and growth factors. By inhibiting JAKs, this compound can reduce the production of cytokines and other inflammatory mediators, leading to a decrease in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation in animal models of autoimmune diseases. It has also been shown to reduce the severity of symptoms in human clinical trials of rheumatoid arthritis and multiple sclerosis.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(5-Chloro-2-propan-2-ylpyrimidine-4-carbonyl)-methylamino]propanoic acid is its specificity for JAKs, which makes it a promising candidate for the treatment of autoimmune diseases. However, its immunosuppressive properties may also make it a potential target for infectious diseases, and further research is needed to determine its safety and efficacy.
Future Directions
For research on 2-[(5-Chloro-2-propan-2-ylpyrimidine-4-carbonyl)-methylamino]propanoic acid include investigating its potential for the treatment of other autoimmune diseases, such as lupus and psoriasis. Additionally, further research is needed to determine the long-term safety and efficacy of this compound, as well as its potential for combination therapy with other immunosuppressive drugs. Finally, research is needed to determine the optimal dosing and administration of this compound for different autoimmune diseases.
Synthesis Methods
2-[(5-Chloro-2-propan-2-ylpyrimidine-4-carbonyl)-methylamino]propanoic acid is synthesized through a multistep process that involves the reaction of 5-chloro-2-propan-2-ylpyrimidine-4-carboxylic acid with thionyl chloride, followed by reaction with N,N-dimethylformamide dimethyl acetal to form the corresponding 5-chloro-2-propan-2-ylpyrimidine-4-carbonyl chloride. This intermediate is then reacted with N-methyl-N-(methylamino)propan-2-ol to form this compound.
Scientific Research Applications
2-[(5-Chloro-2-propan-2-ylpyrimidine-4-carbonyl)-methylamino]propanoic acid has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have immunosuppressive properties and has been investigated for the treatment of autoimmune diseases such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease.
properties
IUPAC Name |
2-[(5-chloro-2-propan-2-ylpyrimidine-4-carbonyl)-methylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O3/c1-6(2)10-14-5-8(13)9(15-10)11(17)16(4)7(3)12(18)19/h5-7H,1-4H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOXXIYRNAGTKDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC=C(C(=N1)C(=O)N(C)C(C)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.